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Compound of Interest

Compound Name: 2-Methyl-1-propanethiol

Cat. No.: B166225

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the health and safety data for
isobutyl mercaptan (also known as 2-methyl-1-propanethiol). It is intended for researchers,
scientists, and drug development professionals who may handle this compound. This
document consolidates available toxicological and flammability data, outlines standardized
experimental protocols for safety assessment, and visualizes key concepts through diagrams.
While specific quantitative toxicity data for isobutyl mercaptan is limited in some areas, this
guide supplements available information with data from related butyl mercaptan isomers to
provide a more complete risk assessment profile.

Chemical and Physical Properties

Isobutyl mercaptan is a colorless to pale yellow liquid with a strong, pungent odor.[1] Its
physical and chemical properties are crucial for understanding its behavior and potential
hazards in a laboratory setting.
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Property Value Source(s)
Chemical Formula C4H10S [1]
Molecular Weight 90.19 g/mol [2]

CAS Number 513-44-0 [1]
Appearance Colorless to pale yellow liquid [11[3]

Odor Strong, pungent, skunk-like [1][3]
Boiling Point 87-89 °C (189-192 °F) [2]

Melting Point -145 °C (-229 °F)

Flash Point -9.44 °C (15 °F) (Closed Cup) [4]

Density 0.831 g/cm3 at 25 °C (77 °F) [2]

Vapor Density

3.1 (Air = 1)

[1]

Vapor Pressure

124 mmHg at 37.8 °C

[3]

Solubility

Slightly soluble in water;

soluble in alcohol and ether.

[3]

Toxicological Data

Isobutyl mercaptan is classified as an irritant and is harmful if it comes into contact with the

eyes, respiratory system, or skin.[4] Inhalation may cause respiratory irritation.[2]

Acute Toxicity

Quantitative data on the acute toxicity of isobutyl mercaptan is not fully available. The following
table summarizes the known values and provides data for related compounds for comparison.
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Endpoint Species Route Value Source(s)

LD50 (Isobutyl

Rat Oral 7168 mg/kg [4]
Mercaptan)
LD50 (n-Butyl

Rat Oral 1500 mg/kg [5]
Mercaptan)
LD50 (n-Butyl )

Rabbit Dermal >2000 mg/kg [6]
Mercaptan)
LC50 (n-Butyl )

Rat Inhalation (4h) 4020 ppm [51[7118]
Mercaptan)
LC50 (tert-Butyl )

Rat Inhalation (4h) 22,200 ppm [9]
Mercaptan)
LD50 (tert-Butyl )

Rabbit Dermal >2000 mg/kg [10]

Mercaptan)

Note: LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested
population. LC50 (Lethal Concentration, 50%) is the concentration of a chemical in the air that
kills 50% of the test animals during the observation period.

Mechanism of Toxicity

The toxicity of mercaptans is primarily attributed to two main cellular mechanisms: the inhibition
of mitochondrial respiration and the induction of oxidative stress.[11]

« Inhibition of Cytochrome ¢ Oxidase: Mercaptans can inhibit cytochrome ¢ oxidase (Complex
IV) in the mitochondrial electron transport chain.[11] This inhibition disrupts cellular
respiration, leading to a decrease in ATP production and cellular dysfunction.

 Induction of Oxidative Stress: Exposure to mercaptans can lead to the overproduction of
reactive oxygen species (ROS), resulting in oxidative stress.[12] This can cause damage to
cellular components such as lipids, proteins, and DNA.
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Figure 1: Simplified signaling pathway of mercaptan-induced oxidative stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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